Cas no 29741-09-1 (Apigenin 7-glucuronide)

Apigenin-7-glucoronide can inhibit the activity of matrix metalloproteinases (MMPs), and its IC50 values for MMP-3, MMP-8, MMP-9, and MMP-13 were 12.87,22.39,17.52,0.27 μ M

Apigenin 7-glucuronide structure

Product Name:Apigenin 7-glucuronide

CAS No:29741-09-1

Molecular Formula:C₂₁H₁₈O₁₁

Molecular Weight:446.3610

MDL:MFCD02683833

CID:291046

PubChem ID:329824786

Apigenin 7-glucuronide Properties

Names and Identifiers

- Apigenin-7-O-glucuronide
- b-D-Glucopyranosiduronic acid,5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl
- Apigenin-7-O-glucronide
- Apigenin 7-glucuronide
- Apigenin 7-O-beta-glucuronide
- Apigenin 7-O-glucuronide
- APIGENIN-7-GLUCURONIDE
- (2S,3S,4S,5R,6S)-3,4,5-trihydroxy-6-[5-hydroxy-2-(4-hydroxyphenyl)-4-oxochromen-7-yl]oxyoxane-2-carboxylic acid
- Apigenin 7-O-β-glucuronide
- Apigenin 7-beta-glucuronide
- Apigenin-7-O-beta-D glucuronoside
- Scutellarin A
- 5-Hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl beta-D-glucopyranosiduronic acid
- CID 124511063
- 2CQ5KB3CH0
- Apigenin 7-O-b-glucuronide
- apigenin-7-O-beta-D-glucuronide
- Apigenin 7-O-beta-D-glucuronide
- Apigenin-7-O-beta-D-glucuronoside
- Apigenin 7-O-beta-D-glucuronopyranoside
- MEGxp0_000795
- +Expand
- MDL： MFCD02683833
- InChIKey： JBFOLLJCGUCDQP-ZFORQUDYSA-N
- Inchi： 1S/C21H18O11/c22-9-3-1-8(2-4-9)13-7-12(24)15-11(23)5-10(6-14(15)31-13)30-21-18(27)16(25)17(26)19(32-21)20(28)29/h1-7,16-19,21-23,25-27H,(H,28,29)/t16-,17-,18+,19-,21+/m0/s1
- SMILES： O1[C@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C(=O)O[H])O[H])O[H])O[H])OC1=C([H])C(=C2C(C([H])=C(C3C([H])=C([H])C(=C([H])C=3[H])O[H])OC2=C1[H])=O)O[H]

Computed Properties

Exact Mass: 446.084911g/mol
Surface Charge: 0
XLogP3: 0.2
Hydrogen Bond Donor Count: 6
Hydrogen Bond Acceptor Count: 11
Rotatable Bond Count: 4
Monoisotopic Mass: 446.084911g/mol
Monoisotopic Mass: 446.084911g/mol
Topological Polar Surface Area: 183Å²
Heavy Atom Count: 32
Complexity: 746
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 446.4

Experimental Properties

LogP: 0.14220
PSA: 187.12000
Boiling Point: 841.8℃ at 760 mmHg
Melting Point: >300 ºC
Color/Form: Yellow powder
Density: 1.737

Apigenin 7-glucuronide Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P002ZPX-10mg	β-D-Glucopyranosiduronic acid, 5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl	29741-09-1	98+%	10mg	$56.00	2024-05-06
A2B Chem LLC	AB38805-10mg	Apigenin-7-Glucuronide	29741-09-1	98+%	10mg	$51.00	2024-04-20
Aaron	AR002ZY9-10mg	β-D-Glucopyranosiduronic acid, 5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl	29741-09-1		10mg	$315.00
abcr	AB494970-5 mg	Apigenin 7-glucuronide, 95%; .	29741-09-1	95%	5mg	€229.50	2023-07-10
Ambeed	A529360-10mg	(2S,3S,4S,5R,6S)-3,4,5-Trihydroxy-6-((5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-chromen-7-yl)oxy)tetrahydro-2H-pyran-2-carboxylic acid	29741-09-1	98+%	10mg	$69.0	2024-07-28
ChemFaces	CFN98500-20mg	Apigenin-7-glucuronide	29741-09-1	>=98%	20mg	$198
ChemScence	CS-0016900-5mg	Apigenin-7-glucuronide	29741-09-1	98.83%	5mg	$165.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0179-100mg	Apigenin-7-O-glucuronide	29741-09-1	98%	100mg	$320	2023-09-20
DC Chemicals	DCQ-072-20 mg	Apigenin-7-O-glucuronide	29741-09-1	>98%, Standard References Grade	20mg	$280.0	2022-03-01
eNovation Chemicals LLC	D768900-0.01g	-D-Glucopyranosiduronic acid, 5-hydroxy-2-(4-hydroxyphenyl)-4-oxo-4H-1-benzopyran-7-yl	29741-09-1	95%	0.01g	$460	2022-06-09

Apigenin 7-glucuronide Synthesis

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Chengdu Biopurify Phytochemicals Ltd.

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Apigenin 7-glucuronide Related Literature

1. Phase behavior of side-chain liquid-crystalline polymers containing biphenyl mesogens with different spacer lengths synthesized via miniemulsion polymerization†

Ehsan Mehravar,Amaia Iturrospe,Arantxa Arbe,José M. Asua,Jose R. Leiza Polym. Chem., 2016,7, 4736-4750
2. Metabonomic analysis of mouse urine by liquid-chromatography-time of flight mass spectrometry (LC-TOFMS): detection of strain, diurnal and gender differences

Robert Plumb,Jennifer Granger,Chris Stumpf,Ian D. Wilson,Julie A. Evans,Eva M. Lenz Analyst, 2003,128, 819-823
3. Comparison of Palladium Chemical Modifiers for the Determination of Selenium in Plasma by Zeeman-effect Background Corrected Electrothermal Atomic Absorption Spectrometry

J. Anal. At. Spectrom., 1997,12, 465-470
4. Copper-promoted oxidative-fluorination of arylphosphine under mild conditions†

Na Liu,Liu-Liang Mao,Bin Yang Chem. Commun., 2014,50, 10879-10882
5. Molecular level studies on binding modes of labeling molecules with polyalanine peptides†

Xiaobo Mao,Chenxuan Wang,Xiaojing Ma,Min Zhang,Lei Liu,Lan Zhang,Lin Niu,Qindao Zeng,Yanlian Yang,Chen Wang Nanoscale, 2011,3, 1592-1599
6. Pyridine imines as ligands in luminescent iridium complexes†

David L. Davies,Francesco Lelj,Mark P. Lowe,Karl S. Ryder,Kuldip Singh,Shalini Singh Dalton Trans., 2014,43, 4026-4039
7. Metallic ruthenium nanoparticles for hydrogenation of supercritical carbon dioxide†

T. Umegaki,Y. Enomoto,Y. Kojima Catal. Sci. Technol., 2016,6, 409-412
8. Sulfo-click reaction via in situ generated thioacids and its application in kinetic target-guided synthesis†‡

Niranjan Kumar Namelikonda,Roman Manetsch Chem. Commun., 2012,48, 1526-1528
9. Ultrathin amorphous cobalt–vanadium hydr(oxy)oxide catalysts for the oxygen evolution reaction†

Juzhe Liu,Yongfei Ji,Jianwei Nai,Xiaogang Niu,Lin Guo Energy Environ. Sci., 2018,11, 1736-1741
10. Inside front cover

Biomater. Sci., 2014,2, 2-2

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